(2-Methyl-thiazolo[4,5-h]quinazolin-8-yl)-phenyl-amine

• CAS No.: 827598-48-1
• Molecular Formula: C16H12N4S
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 2-methyl-N-phenyl-[1,3]thiazolo[4,5-h]quinazolin-8-amine
• InChI: InChI=1S/C16H12N4S/c1-10-18-13-8-7-11-9-17-16(20-14(11)15(13)21-10)19-12-5-3-2-4-6-12/h2-9H,1H3,(H,17,19,20)
• InChI Key: DZTKJPVNRWPJLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=NC(=NC=C3C=C2)NC4=CC=CC=C4

Description

(2-Methyl-thiazolo[4,5-h]quinazolin-8-yl)-phenyl-amine is a useful research compound. Its molecular formula is C16H12N4S and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Methyl-4,5-dihydro-thiazolo[4,5-h]quinazolin-8-yl)-phenyl-amine (52 mg, 0.18 mmol) and DDQ (48 mg, 0.21 mmol) in toluene (10 mL) were heated under reflux for 16 h using anhydrous conditions. The reaction mixture was diluted with EtOAc, filtered, and concentrated under vacuum. Purification of the residue by flash column chromatography (20% EtOAc:hexane) afforded the title product as a yellow solid (22 mg, 43%): mp 216° C. (dec). Anal. RP-HPLC: tR 15.1 min (0-60% MeCN, purity 100%). 1H-NMR (DMSO-d6): δ 10.11 (s, 1H, NH), 9.38 (s, 1H, Py-H), 7.98 (d, 2H, J 7.7, Ph-H), 7.93 (d, 1H, J 8.7, CH), 7.84 (d, 1H, J 8.7, CH), 7.36 (t, 2H, J7.7, Ph-H), 7.02 (t, 1H, J 7.7, Ph-H), 2.91 (s, 3H, CH3). MS (ESI+): m/z 293.07 (M+H)+.